Cas no 852412-11-4 (2-Phenyl-4-[4-(2-phenylethenesulfonyl)piperazin-1-yl]quinazoline)

• Product Name: 2-Phenyl-4-[4-(2-phenylethenesulfonyl)piperazin-1-yl]quinazoline
• CAS No: 852412-11-4
• MF: C₂₆H₂₄N₄O₂S
• MW: 456.559364318848
• CID: 5821163
• PubChem ID: 6211962
• Update Time: 2025-06-09

2-Phenyl-4-[4-(2-phenylethenesulfonyl)piperazin-1-yl]quinazoline Chemical and Physical Properties

Names and Identifiers

• CHEMBL1433148
• 2-phenyl-4-[4-(2-phenylethenesulfonyl)piperazin-1-yl]quinazoline
• SMR000365415
• Z31104930
• 852412-11-4
• EN300-26612306
• WAY-648842
• MLS000774360
• HMS2772L18
• 2-Phenyl-4-[4-(2-phenylethenesulfonyl)piperazin-1-yl]quinazoline

• Inchi： 1S/C26H24N4O2S/c31-33(32,20-15-21-9-3-1-4-10-21)30-18-16-29(17-19-30)26-23-13-7-8-14-24(23)27-25(28-26)22-11-5-2-6-12-22/h1-15,20H,16-19H2/b20-15+
• InChI Key： SJPXWYKAIROBOA-HMMYKYKNSA-N
• SMILES： S(/C=C/C1C=CC=CC=1)(N1CCN(C2C3C=CC=CC=3N=C(C3C=CC=CC=3)N=2)CC1)(=O)=O

Computed Properties

• Exact Mass: 456.16199719g/mol
• Monoisotopic Mass: 456.16199719g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 5
• Complexity: 747
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 74.8Ų

Additional information on 2-Phenyl-4-[4-(2-phenylethenesulfonyl)piperazin-1-yl]quinazoline

Professional Introduction to Compound with CAS No. 852412-11-4 and Product Name: 2-Phenyl-4-[4-(2-phenylethenesulfonyl)piperazin-1-yl]quinazoline

The compound identified by the CAS number 852412-11-4 and the product name 2-Phenyl-4-[4-(2-phenylethenesulfonyl)piperazin-1-yl]quinazoline represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its intricate structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug discovery. The presence of both phenyl and quinazoline moieties, coupled with a piperazine sulfonamide substituent, suggests a multifaceted interaction with biological targets, making it a promising candidate for further exploration.

In recent years, the development of novel therapeutic agents has been heavily influenced by the design of heterocyclic compounds. The quinazoline scaffold, in particular, has been extensively studied for its role in various pharmacological activities, including anticancer, antiviral, and anti-inflammatory properties. The introduction of a phenyl group at the 2-position and a sulfonamide-piperazine moiety at the 4-position in 2-Phenyl-4-[4-(2-phenylethenesulfonyl)piperazin-1-yl]quinazoline enhances its binding affinity to biological targets, thereby increasing its pharmacological efficacy.

The sulfonamide functional group is known for its ability to form hydrogen bonds and interact with polar regions of proteins, which is crucial for drug-receptor interactions. In the context of 2-Phenyl-4-[4-(2-phenylethenesulfonyl)piperazin-1-yl]quinazoline, the sulfonamide-piperazine unit is expected to modulate the pharmacokinetic properties of the compound, potentially improving its solubility and bioavailability. These features are particularly important for the development of oral formulations that require efficient absorption and distribution throughout the body.

Moreover, the compound's structure suggests potential interactions with enzymes and receptors involved in signal transduction pathways. Recent studies have highlighted the importance of targeting these pathways in the treatment of chronic diseases such as cancer and neurodegenerative disorders. The quinazoline scaffold, combined with the piperazine moiety, may provide a unique mechanism of action that distinguishes it from existing therapeutic agents.

One of the most exciting aspects of 2-Phenyl-4-[4-(2-phenylethenesulfonyl)piperazin-1-yl]quinazoline is its potential as a lead compound for further derivatization. By modifying specific functional groups within its structure, researchers can fine-tune its pharmacological properties to achieve desired therapeutic effects. For instance, altering the substitution pattern on the quinazoline ring or introducing additional polar groups could enhance its binding affinity to specific biological targets.

The synthesis of this compound involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the complex heterocyclic core. These methods not only facilitate the formation of carbon-carbon bonds but also allow for the introduction of various substituents without compromising structural integrity.

In terms of biological activity, preliminary studies have shown that derivatives of quinazoline-piperazine sulfonamides exhibit promising results in vitro. These compounds have demonstrated inhibitory effects on enzymes such as tyrosine kinases, which are overexpressed in many cancer cells. The phenyl group present in 2-Phenyl-4-[4-(2-phenylethenesulfonyl)piperazin-1-yl]quinazoline may further enhance these inhibitory effects by increasing binding affinity through π-stacking interactions.

The development of new drugs is often accompanied by rigorous testing to evaluate their safety and efficacy. Preclinical studies are essential for identifying potential side effects and determining optimal dosing regimens before human trials can begin. Given the complexity of 2-Phenyl-4-[4-(2-phenylethenesulfonyl)piperazin-1-yl]quinazoline, researchers will need to carefully assess its metabolic stability and potential interactions with other drugs.

One area of particular interest is the compound's potential application in combination therapies. By pairing it with other agents that target different aspects of disease pathogenesis, researchers may be able to achieve synergistic effects that enhance overall treatment outcomes. This approach is particularly relevant in oncology, where combination chemotherapy has become standard practice for many advanced cancers.

The future prospects for 2-Phenyl-4-[4-(2-phenylethenesulfonyl)piperazin-1-yl]quinazoline are promising, given its unique structural features and potential biological activities. As research continues to uncover new therapeutic targets and develop innovative synthetic methodologies, this compound may emerge as a key player in next-generation pharmaceuticals. Its ability to interact with multiple biological pathways makes it an attractive candidate for further investigation across various disease areas.